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Compound of Interest

Compound Name: Pevalic acid

CAS No.: 102305-65-7

Cat. No.: B564826

Get Quote

Technical Note on Nomenclature: Before proceeding, it is critical to distinguish Pevalic Acid
from the phonetically similar Pivalic Acid.

Pevalic Acid (Target of this Guide): A specific secondary fungal metabolite (CAS: 102305-

65-7, Formula:

) with a cyclopentenone core, isolated from Penicillium valiabile.

Pivalic Acid (Excluded): 2,2-Dimethylpropanoic acid (CAS: 75-98-9), a common reagent

used in prodrug synthesis (pivaloyloxymethyl esters). This guide focuses exclusively on the

fungal metabolite.

Executive Summary: Pevalic acid is a bioactive polyketide metabolite belonging to the

cyclopentenoid class. Structurally related to terrein, it possesses a highly oxygenated

cyclopentenone ring coupled with an acrylic acid side chain. While primarily characterized as a

plant growth regulator that antagonizes cytokinin (kinetin) signaling, its structural motif—a

functionalized cyclopentenone—is of significant interest in medicinal chemistry due to the

proven anticancer and anti-inflammatory potential of analogous cyclopentenone derivatives

(e.g., prostaglandins, clavulones). This guide provides a comprehensive analysis of its
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structure, isolation protocols, and physicochemical properties for researchers exploring natural

product scaffolds.

Part 2: Chemical Structure & Physicochemical
Properties
Pevalic acid is characterized by a cyclopent-2-en-1-one core substituted with hydroxyl groups

and an acrylic acid moiety. Its absolute stereochemistry is essential for its biological interaction.

Table 1: Physicochemical Profile of Pevalic Acid

Property Data Notes

IUPAC Name

(E)-3-[(4R,5S)-4,5-dihydroxy-3-

oxo-1-cyclopentenyl]acrylic

acid

Stereochemistry at C4/C5 is

trans-diequatorial (implied by

coupling constants).

CAS Number 102305-65-7
Distinct from Pivalic Acid (75-

98-9).[1]

Molecular Formula
Unsaturation Number: 5 (Ring

+ 2 C=O + 2 C=C).

Molecular Weight 184.15 g/mol
Low MW, adheres to Lipinski’s

Rule of 5.

Appearance Yellow needles
Crystallized from Chloroform-

Methanol.[2]

Melting Point 172–174°C
Indicates high lattice energy

due to H-bonding.

UV Absorption
272 nm (

23,000)

Conjugated dienone system

(Cyclopentenone + Acrylic

acid).

Optical Rotation (c = 0.5, Methanol).

Solubility
Soluble in MeOH, Acetone,

DMSO

Poorly soluble in non-polar

solvents (Hexane).
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Structural Analysis & Pharmacophore: The molecule features a Michael acceptor system (the

-unsaturated ketone) conjugated with the acrylic acid tail. This electrophilic center is a likely site
for covalent interactions with cysteine residues in biological targets, a mechanism common to
cytotoxic cyclopentenones.

Part 3: Biosynthesis & Structural Analogues
Pevalic acid is biosynthetically linked to the polyketide pathway. It shares significant structural

homology with Terrein (4,5-dihydroxy-3-propenylcyclopent-2-enone), a known melanogenesis

inhibitor and proteasome inhibitor.

Figure 1: Structural Relationship & Biosynthetic Context
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Caption: Biosynthetic relationship suggesting divergence from a common polyketide

intermediate. Pevalic acid represents a more oxidized variant of the Terrein scaffold.

Part 4: Pharmacological Properties
While "Pevalic acid" is not yet a mainstream drug candidate, its properties as a Specific

Antagonist of Cytokinin Signaling make it a valuable probe for cell cycle research.

Anti-Senescence Activity:

Mechanism: Pevalic acid weakens the senescence-retarding effect of Kinetin (a cytokinin)

in plant tissues (Oat leaf assay).

Implication: It interferes with signal transduction pathways regulating cell aging and

chlorophyll retention.
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Contrast: Unlike Terrein, which promotes kinetin action or has no inhibitory effect, Pevalic
acid's carboxylic acid moiety is critical for this inhibitory activity.

Cytotoxicity Potential (Theoretical):

The 4,5-dihydroxy-2-cyclopenten-1-one moiety is a pharmacophore found in antitumor

agents (e.g., Pentenomycin). The reactive enone system can alkylate cellular nucleophiles

(NF-

B pathway inhibition).

Part 5: Experimental Protocols (Isolation &
Characterization)
For researchers aiming to isolate Pevalic acid for screening, the following protocol is

standardized based on the original isolation by Nakajima et al. (1986).

Protocol: Isolation from Penicillium valiabile
Reagents:

Malt Extract Medium (2% Malt extract, 2% Glucose, 0.1% Peptone).

Activated Charcoal.

Acetone, Methanol, Chloroform.

Sephadex LH-20 resin.

Workflow Diagram:
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Caption: Step-by-step isolation workflow for Pevalic Acid from fungal culture filtrate.

Step-by-Step Methodology:
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Cultivation: Inoculate Penicillium valiabile Sopp into Malt Extract medium. Incubate

stationary at 24°C for 14 days.

Extraction: Filter the culture broth. Add activated charcoal (20 g/L) to the filtrate to adsorb

organic metabolites. Stir for 1 hour.

Elution: Filter the charcoal and extract the adsorbed compounds using Acetone. Evaporate

the acetone in vacuo to obtain a crude residue.

Purification: Dissolve residue in minimal Methanol. Load onto a Sephadex LH-20 column

equilibrated with Methanol. Elute with Methanol.

Detection: Monitor fractions via UV (272 nm) or biological assay (Oat leaf segment test).

Crystallization: Combine active fractions and recrystallize from a Chloroform-Methanol

mixture to yield Pevalic acid as yellow needles.

References
Nakajima, H., Hamasaki, T., Shikata, Y., & Kimura, Y. (1986).[3][4][5] Structure of Pevalic
Acid, a New Metabolite from Penicillium valiabile Sopp, and Its Biological Activity.

Agricultural and Biological Chemistry, 50(3), 753–755.[6]

National Center for Biotechnology Information (NCBI). PubChem Compound Summary for

CID 101834252: Pevalic Acid.

Kimura, Y. (1992). Development and Characterization of New Carbon Materials (Reference

to Pevalic Acid isolation context). Osaka Prefecture University Bulletin.

FDA/CIR. (2017). Safety Assessment of Monoalkylglycol Dialkyl Acid Esters (Transcript

referencing nomenclature confusion). Cosmetic Ingredient Review.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b564826/docs?utm_src=pdf-body#part-1-scientific-disambiguation-executive-summary
https://www.researchgate.net/publication/286808777_A_new_source_of_kojic_acid_isolated_from_kigelia_africana_A_possible_precursor_for_quinone_biosynthesis
https://www.deepdyve.com/lp/unpaywall/structure-of-pevalic-acid-a-new-metabolite-from-i-penicillium-DrSWrneiFh
https://www.researchgate.net/publication/321944758_Reaction_Product_Variability_and_Biological_Activity_of_the_Lactoperoxidase_System_Depending_on_Medium_Ionic_Strength_and_pH_and_on_Substrate_Relative_Concentration
https://www.benchchem.com/product/b564826/docs?utm_src=pdf-body#part-1-scientific-disambiguation-executive-summary
https://www.benchchem.com/product/b564826/docs?utm_src=pdf-body#part-1-scientific-disambiguation-executive-summary
https://academic.oup.com/bbb/issue/50/3
https://www.benchchem.com/product/b564826/docs?utm_src=pdf-body#part-1-scientific-disambiguation-executive-summary
https://www.benchchem.com/product/b564826/docs?utm_src=pdf-body#part-1-scientific-disambiguation-executive-summary
https://www.benchchem.com/product/b564826?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564826?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. GSRS [gsrs.ncats.nih.gov]

2. academic.oup.com [academic.oup.com]

3. researchgate.net [researchgate.net]

4. deepdyve.com [deepdyve.com]

5. researchgate.net [researchgate.net]

6. academic.oup.com [academic.oup.com]

To cite this document: BenchChem. [Part 1: Scientific Disambiguation & Executive
Summary]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b564826/docs#part-1-scientific-disambiguation-
executive-summary]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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